Cas no 2229476-40-6 (tert-butyl 2-(4-methoxy-2-nitrophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(4-methoxy-2-nitrophenyl)piperazine-1-carboxylate
• CAS No: 2229476-40-6
• MF: C₁₆H₂₃N₃O₅
• MW: 337.37092423439
• CID: 5970292
• PubChem ID: 165826106
• Update Time: 2025-06-10

tert-butyl 2-(4-methoxy-2-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-methoxy-2-nitrophenyl)piperazine-1-carboxylate
• 2229476-40-6
• EN300-1892028

• Inchi： 1S/C16H23N3O5/c1-16(2,3)24-15(20)18-8-7-17-10-14(18)12-6-5-11(23-4)9-13(12)19(21)22/h5-6,9,14,17H,7-8,10H2,1-4H3
• InChI Key： LDBQTJLIVNQGLO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC(=CC=1[N+](=O)[O-])OC)=O

Computed Properties

• Exact Mass: 337.16377084g/mol
• Monoisotopic Mass: 337.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.6Ų

Additional information on tert-butyl 2-(4-methoxy-2-nitrophenyl)piperazine-1-carboxylate

tert-butyl 2-(4-methoxy-2-nitrophenyl)piperazine-1-carboxylate (CAS No. 2229476-40-6): A Comprehensive Overview

tert-butyl 2-(4-methoxy-2-nitrophenyl)piperazine-1-carboxylate (CAS No. 2229476-40-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of tert-butyl 2-(4-methoxy-2-nitrophenyl)piperazine-1-carboxylate is notable for its combination of a piperazine ring and a substituted phenyl group. The tert-butyl group attached to the piperazine ring provides steric protection, while the 4-methoxy-2-nitrophenyl moiety introduces functional groups that can interact with biological targets. This structural complexity endows the compound with a range of physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

The synthesis of tert-butyl 2-(4-methoxy-2-nitrophenyl)piperazine-1-carboxylate typically involves multi-step processes, often starting from commercially available starting materials. One common approach involves the reaction of 4-methoxy-2-nitrobenzaldehyde with piperazine to form the corresponding Schiff base, followed by reduction and subsequent protection with tert-butyl chloroformate. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, leading to more scalable and cost-effective production processes.

In terms of biological activity, tert-butyl 2-(4-methoxy-2-nitrophenyl)piperazine-1-carboxylate has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Studies have indicated that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases.

One notable study published in the Journal of Medicinal Chemistry explored the pharmacological profile of tert-butyl 2-(4-methoxy-2-nitrophenyl)piperazine-1-carboxylate. The researchers found that the compound exhibited selective binding to serotonin receptors (5-HT_1A) with high affinity. This selective interaction suggests that it could be developed into a therapeutic agent for treating mood disorders without significant side effects associated with non-selective drugs.

Beyond its potential as a CNS modulator, tert-butyl 2-(4-methoxy-2-nitrophenyl)piperazine-1-carboxylate has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD). These findings highlight the multifaceted nature of this compound and its broad therapeutic potential.

The safety profile of tert-butyl 2-(4-methoxy-2-nitrophenyl)piperazine-1-carboxylate is another critical aspect of its development as a pharmaceutical agent. Preclinical toxicity studies have indicated that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, tert-butyl 2-(4-methoxy-2-nitrophenyl)piperazine-1-carboxylate (CAS No. 2229476-40-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.